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Compound of Interest

Compound Name: SB-273005

Cat. No.: B1680824

Audience: Researchers, scientists, and drug development professionals.

Introduction

SB-273005 is a potent and selective nonpeptide antagonist of av33 and av35 integrins.[1][2][3]
It functions by inhibiting the interaction between these integrins and the Arginine-Glycine-
Aspartic acid (RGD) sequence found in extracellular matrix (ECM) proteins.[1][4] This inhibition
disrupts critical cell adhesion and signaling processes, making SB-273005 a valuable tool in
research areas such as angiogenesis, bone resorption, and inflammation.[1][4][5] In mouse
models, SB-273005 has been shown to reverse pregnancy-induced immune deviations by
reducing the production of Th2 cells and IL-10.[6][7][8]

Due to its hydrophobic nature, SB-273005 is insoluble in water but soluble in dimethyl sulfoxide
(DMSO).[1][2][9] Proper preparation of a concentrated stock solution in DMSO is a critical first
step for ensuring accuracy and reproducibility in downstream in vitro and in vivo experiments.
This document provides a detailed protocol for the preparation, storage, and safe handling of
SB-273005 stock solutions.

Chemical and Physical Properties

A summary of the key properties of SB-273005 is presented below.
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Property Value

CAS Number 205678-31-5[1][3][4]
Molecular Formula C22H24F3N304[1][3][10]
Molecular Weight 451.44 g/mol [1][2][9]
Appearance White to off-white powder
Purity >98%(3]

Potent antagonist of av33 and av5 integrins[2]

Mechanism of Action
[11]

Solubility and Stock Solution Data

SB-273005 exhibits high solubility in DMSO, making it the recommended solvent for preparing
stock solutions. It is important to use fresh, anhydrous (hygroscopic) DMSO, as moisture can

significantly reduce the solubility of the compound.[2][4]

Solvent Solubility (at 25°C)

Notes

= 90 mg/mL (= 199.36 mM)[2]

Use of ultrasonic bath and

DMSO ] warming to 37°C can aid
dissolution.[1]
Ethanol =16 mg/mL (= 35.44 mM)[9]
Water Insoluble[2][9]
o Slightly soluble (0.1-1 mg/mL)
Acetonitrile

[3]

Experimental Protocols
e SB-273005 powder

e Anhydrous, high-purity DMSO (=299.9%)

o Calibrated analytical balance

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.apexbt.com/sb273005.html
https://www.caymanchem.com/product/34404/sb-273005
https://www.medchemexpress.com/sb-273005.html
https://www.apexbt.com/sb273005.html
https://www.caymanchem.com/product/34404/sb-273005
https://www.medkoo.com/products/17484
https://www.apexbt.com/sb273005.html
https://www.selleckchem.com/products/sb273005.html
https://www.selleckchem.com/datasheet/sb273005-S754001-DataSheet.html
https://www.caymanchem.com/product/34404/sb-273005
https://www.selleckchem.com/products/sb273005.html
https://www.selleckchem.com/integrin.html
https://www.benchchem.com/product/b1680824?utm_src=pdf-body
https://www.selleckchem.com/products/sb273005.html
https://www.medchemexpress.com/sb-273005.html
https://www.selleckchem.com/products/sb273005.html
https://www.selleckchem.com/datasheet/sb273005-S754001-DataSheet.html
https://www.apexbt.com/sb273005.html
https://www.selleckchem.com/datasheet/sb273005-S754001-DataSheet.html
https://www.selleckchem.com/products/sb273005.html
https://www.selleckchem.com/datasheet/sb273005-S754001-DataSheet.html
https://www.caymanchem.com/product/34404/sb-273005
https://www.benchchem.com/product/b1680824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Sterile, amber glass vials or polypropylene microcentrifuge tubes
e Pipettors and sterile, disposable pipette tips

» Vortex mixer

» Ultrasonic bath (optional, but recommended)

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves (butyl rubber or neoprene recommended)[12]

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjustments can be
made based on the desired volume and concentration.

o Preparation: Work in a well-ventilated area or a chemical fume hood.[12][13] Ensure all
glassware and equipment are clean and dry.

» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh 4.51
mg of SB-273005 powder into the tube.

 Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the SB-273005 powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is fully
dissolved. A clear solution should be obtained.

o Assisted Dissolution (if necessary): If the compound does not fully dissolve, warm the tube at
37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes to facilitate
dissolution.[1]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, clearly labeled tubes.

o Storage: Store the aliquots protected from light at -20°C or -80°C.

To prepare stock solutions of different concentrations, use the following formula: Mass (mg) =
Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L)
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Mass of SB-273005 to

Desired Concentration Volume ]
Weigh
1mM 1mL 0.45 mg
5 mM 1mL 2.26 mg
10 mM 1mL 4.51 mg
20 mM 1mL 9.03 mg
50 mM 1mL 22.57 mg

Storage and Stab

ility

Proper storage is crucial to maintain the integrity and activity of the SB-273005 stock solution.

Storage Temperature

Shelf Life

Recommendations

-20°C

1 month[2][4]

Suitable for short-term storage.

Protect from light.

-80°C

6-12 months[2][4]

Recommended for long-term

storage. Protect from light.

Note: Always aliquot the stock solution to prevent product inactivation from repeated freeze-

thaw cycles.[2][4] It is recommended to use the solution as soon as possible after preparation.

[1]

Safety Precautions

Handle SB-273005 and DMSO with care, following standard laboratory safety procedures.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

appropriate chemical-resistant gloves.[13][14]

« DMSO Handling: DMSO is an excellent solvent that can penetrate the skin.[12][14] It can
carry dissolved substances with it, facilitating their absorption into the body.[12][14]

Therefore, exercise extreme caution to avoid skin contact when handling DMSO solutions.
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o Ventilation: Work in a well-ventilated area or under a chemical fume hood to minimize
inhalation of vapors.[12][13]

o Disposal: Dispose of all waste, including empty vials, used pipette tips, and unused solution,
in accordance with local, state, and federal regulations.[15]

Visualized Workflows and Pathways
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Preparation Workflow

Start: Obtain SB-273005 Powder & Anhydrous DMSO

1. Weigh SB-273005
(e.g., 4.51 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL)

3. Vortex Thoroughly

Is Solution Clear?

5. Aliquot into 4. Warm (37°C) and/or
Single-Use Vials Sonicate

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing SB-273005 stock solution.
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SB-273005 Mechanism of Action

Extracellular Matrix (ECM)
(contains RGD motif) Cell Membrane SB-273005
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avpB3 / avp5 Integrin
(on cell surface)

Signaling Blocked

Downstream Signaling

(Adhesion, Migration, Proliferation)
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Caption: SB-273005 antagonizes integrin-ECM interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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